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2% Lignocaine

Comparative Notes &

Feature 0.5% Centbucridine ) )
(with Adrenaline)  Source
Effective 0.5% for 1-2% [1] Centbucridine is effective at a
Concentration infiltration/nerve block lower concentration [1].
[1]
Relative Potency 4-5x lignocaine [2] Baseline Higher potency allows for

Onset of Action

Duration of Action

~105 seconds [3]

~92 minutes [3]

~100 seconds [3]

~92 minutes [3]

lower dosage [2].

No significant difference in
a dental trial (p=0.647) [3].

No significant difference in
a dental trial (p=0.931) [3].

Repeat Injection 16% of patients [1] Information In one study, 16% needed a
Rate Missing repeat for full procedure
efficacy [1].
Cardiovascular Significant pulse rate Information Statistically significant vs.
Effect drop at 10/30 min [3] Missing lignocaine; monitor vital signs
[3].
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. 2% Lignocaine Comparative Notes &
Feature 0.5% Centbucridine ) )
(with Adrenaline) Source
Systemic Toxicity One-fourth that of Baseline Suggests a wider safety
(Animal LD50) lignocaine [1] margin [1].

Experimental Protocols from Cited Research

For professionals designing experiments, here are methodologies from the key studies that generated the data

above.

1. Protocol: Dental Anesthesia in Children (Split-Mouth Design) This protocol is from the 2020

randomised controlled trial that compared 0.5% centbucridine with 2% lignocaine [3].

¢ Study Design: Split-mouth, triple-blind, randomised controlled trial.
¢ Subjects: 56 children aged 12-14 years requiring bilateral dental procedures.
¢ Intervention: Each subject received both anesthetics in opposite mandibular quadrants in random
order, administered as an Inferior Alveolar Nerve Block (IANB).
¢ Primary Outcomes Measured:
o Onset of anesthesia: Time from injection to numbness (in seconds).
o Duration of anesthesia: Time until the numbness wore off (in minutes).

o Depth of anesthesia: Assessed using a pre-validated Visual Analog Scale (VAS) at 10, 30, and

60 minutes.
o Physiological effect: Pulse rate monitored with a pulse oximeter.

2. Protocol: Early Human Efficacy and Safety Trial This outlines the methodology from the foundational

1983 study [1].

e Study Design: Randomised, double-blind, non-crossover trial.

e Subjects: 87 patients admitted for minor surgery.

¢ Intervention: Patients randomly received either 0.5% centbucridine or 2% lidocaine (both without
vasoconstrictors) for infiltration anesthesia.

o Safety Measures: Patients were clinically examined, and routine lab data was obtained. A sensitivity

test (0.1 ml intradermal injection) was performed prior to the procedure.
o Efficacy Assessment: The "good response" to anesthesia and need for repeat injections were
recorded and statistically analysed using Student's t-test.
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Frequently Asked Questions for Troubleshooting

Q1: In our clinical trial, the anesthesia depth seems inadequate in some subjects. When should a
repeat injection be considered? The available data indicates that in one study, 16% of patients required a
second injection of centbucridine to complete the surgical procedure successfully [1]. The decision should
be based on continuous monitoring of anesthetic depth using a validated scale (like VAS) at defined intervals
(e.g., 10 minutes). If inadequate depth is confirmed, a repeat injection can be administered following your

protocol's pre-defined dosage limits.

Q2: What is the most critical vital sign to monitor after administering centbucridine? A 2020 RCT
found that centbucridine caused a statistically significant drop in pulse rate at 10 and 30 minutes post-
injection compared to lignocaine [3]. Therefore, close monitoring of the patient's heart rate is

recommended, especially during the first hour after administration.

Q3: Can centbucridine be used in patients where vasoconstrictors are contraindicated? Yes. A literature
review notes that centbucridine has inherent vasoconstricting properties [2]. This makes it a potential
anesthetic of choice in cases of patient hypersensitivity to vasoconstrictors like adrenaline, or for patients

with specific cardiac or thyroid conditions where these additives are prohibited [2].

Experimental Workflow for Assessing Repeat Injection
Needs

The following diagram illustrates a logical workflow for managing and assessing the need for repeat

injections in a clinical trial setting, based on the information available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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